N-(3-fluorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H20FN3O3S/c1-16-9-11-17(12-10-16)14-30-25(32)24-23(20-7-2-3-8-21(20)33-24)29-26(30)34-15-22(31)28-19-6-4-5-18(27)13-19/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key: APRQHSAIVIPTEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC=C5)F
• Molecular Formula: C26H20FN3O3S
• Molecular Weight: 473.5 g/mol

Description

N-(3-fluorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Potent Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

• Research Focus : This study explored the synthesis of analogues, including the key compound, as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in DNA synthesis and repair, making them targets for cancer treatment (Gangjee et al., 2008).

Molecular Structure and Hydrogen-Bonded Interactions

• Research Focus : The molecular structure and hydrogen-bonded interactions of derivatives of this compound were analyzed, providing insights into their potential biological activities and drug interactions (Subasri et al., 2016).

Antiviral Potency Against SARS-CoV-2

• Research Focus : A study highlighted the antiviral potential of a similar molecule against SARS-CoV-2. The research delved into its molecular structure, drug likeness, and docking against the virus's protein, suggesting potential for COVID-19 treatment (Mary et al., 2020).

Peripheral Benzodiazepine Receptor Imaging

• Research Focus : Research into fluorinated derivatives of this compound focused on their potential as imaging agents for peripheral benzodiazepine receptors, which could aid in studying neurodegenerative disorders (Fookes et al., 2008).

Application in Polyimides with High Refractive Index

• Research Focus : A study synthesized derivatives for use in transparent polyimides, materials with high refractive indices and thermomechanical stabilities, potentially beneficial in optical applications (Tapaswi et al., 2015).

Anti-Inflammatory Activity

• Research Focus : Some derivatives were synthesized and evaluated for anti-inflammatory activity, contributing to the development of new pharmaceuticals (Sunder & Maleraju, 2013).